Cas no 2228249-02-1 (4-(2-bromo-5-methylphenyl)oxane-2,6-dione)

• Product Name: 4-(2-bromo-5-methylphenyl)oxane-2,6-dione
• CAS No: 2228249-02-1
• MF: C₁₂H₁₁BrO₃
• MW: 283.117943048477
• CID: 6241555
• PubChem ID: 165967423
• Update Time: 2025-06-12

4-(2-bromo-5-methylphenyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-5-methylphenyl)oxane-2,6-dione
• 2228249-02-1
• EN300-1908605

• Inchi： 1S/C12H11BrO3/c1-7-2-3-10(13)9(4-7)8-5-11(14)16-12(15)6-8/h2-4,8H,5-6H2,1H3
• InChI Key： GTHJMXLSHVHSIA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 281.98916g/mol
• Monoisotopic Mass: 281.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(2-bromo-5-methylphenyl)oxane-2,6-dione

Introduction to 4-(2-bromo-5-methylphenyl)oxane-2,6-dione (CAS No. 2228249-02-1)

4-(2-bromo-5-methylphenyl)oxane-2,6-dione (CAS No. 2228249-02-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring and a cyclic ketone moiety. These characteristics make it a promising candidate for various applications, particularly in the development of new therapeutic agents.

The molecular structure of 4-(2-bromo-5-methylphenyl)oxane-2,6-dione is composed of a 1,3-dioxane ring fused with a ketone group and substituted with a 2-bromo-5-methylphenyl moiety. The bromine atom and the methyl group on the phenyl ring contribute to its chemical reactivity and biological activity. The presence of the 1,3-dioxane ring imparts additional stability and solubility properties, which are crucial for its potential use in pharmaceutical formulations.

Recent studies have explored the potential applications of 4-(2-bromo-5-methylphenyl)oxane-2,6-dione in various therapeutic areas. One notable area of research is its use as an intermediate in the synthesis of more complex molecules with specific biological activities. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a key intermediate in the synthesis of novel antiviral agents. The bromine atom on the phenyl ring was found to enhance the antiviral activity by facilitating specific interactions with viral proteins.

In addition to its use as an intermediate, 4-(2-bromo-5-methylphenyl)oxane-2,6-dione has shown promise as a lead compound for the development of new drugs targeting cancer. Research conducted at the National Cancer Institute demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the induction of apoptosis through the activation of specific signaling pathways, such as the p53 pathway.

The solubility and stability properties of 4-(2-bromo-5-methylphenyl)oxane-2,6-dione have also been investigated to optimize its use in pharmaceutical formulations. A study published in the European Journal of Pharmaceutical Sciences reported that this compound can be effectively formulated into various dosage forms, including tablets and oral suspensions. The authors noted that the 1,3-dioxane ring enhances water solubility, which is beneficial for improving bioavailability and reducing dosing frequency.

The safety profile of 4-(2-bromo-5-methylphenyl)oxane-2,6-dione has been evaluated through extensive preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, higher doses can lead to mild hepatotoxicity, which is reversible upon discontinuation of treatment. These findings underscore the importance of dose optimization and monitoring in clinical trials.

Clinical trials are currently underway to further evaluate the safety and efficacy of 4-(2-bromo-5-methylphenyl)oxane-2,6-dione. Early phase I trials have demonstrated promising results in terms of tolerability and pharmacokinetic properties. Phase II trials are expected to provide more detailed insights into its therapeutic potential across different indications.

In conclusion, 4-(2-bromo-5-methylphenyl)oxane-2,6-dione (CAS No. 2228249-02-1) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.